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Compound of Interest

Compound Name: Uranium-230

Cat. No.: B1210259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of

Uranium-230 (²³⁰U) and its decay products in a research and drug development setting.

Adherence to these guidelines is critical for minimizing radiation exposure and ensuring a safe

laboratory environment.

Introduction to Uranium-230
Uranium-230 is a synthetic radioisotope of uranium with a half-life of 20.23 days.[1] It is an

alpha emitter and is a potential candidate for targeted alpha therapy (TAT) in cancer treatment.

[1][2] Its primary mode of decay is through alpha emission, transforming into Thorium-226

(²²⁶Th).[1][2] This initiates a decay chain that includes several short-lived alpha, beta, and

gamma-emitting progeny, culminating in stable Lead-206 (²⁰⁶Pb). The high energy and short

range of the emitted alpha particles make ²³⁰U a potent agent for localized cell killing, but also a

significant internal radiation hazard.

Radiological Properties and Decay Chain
The primary radiation hazard from ²³⁰U is from the alpha particles emitted by itself and its

daughter products. However, the decay chain also includes beta and gamma emissions that

must be considered for dosimetry and shielding purposes.

Uranium-230 Decay Chain
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The decay of Uranium-230 proceeds through the following sequence:

²³⁰U
(α, 20.23 d)

²²⁶Th
(α, 30.6 min)

²²²Ra
(α, 38 s)

²¹⁸Rn
(α, 35 ms)

²¹⁴Po
(α, 164.3 µs)

²¹⁰Pb
(β⁻, 22.3 y)

²¹⁰Bi
(β⁻, 5.01 d)

²¹⁰Po
(α, 138.4 d)

²⁰⁶Pb
(Stable)

Click to download full resolution via product page

Uranium-230 decay chain to stable Lead-206.

Data Presentation: Radiological Properties
The following tables summarize the key radiological data for Uranium-230 and its primary

decay products.

Radionuclide Half-Life
Primary Decay

Mode

Alpha Energy

(MeV)

Specific Activity

(Ci/g)

Uranium-230

(²³⁰U)
20.23 days α 5.89 2.7E+04[3]

Thorium-226

(²²⁶Th)
30.6 minutes α 6.33 -

Radium-222

(²²²Ra)
38 seconds α 6.56 -

Radon-218

(²¹⁸Rn)
35 milliseconds α 7.13 -

Polonium-214

(²¹⁴Po)

164.3

microseconds
α, β⁻ 7.69 -

Lead-210 (²¹⁰Pb) 22.3 years β⁻ - -

Bismuth-210

(²¹⁰Bi)
5.01 days β⁻ - -

Polonium-210

(²¹⁰Po)
138.4 days α 5.30 -

Lead-206 (²⁰⁶Pb) Stable - - -
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Note: Specific activity for short-lived daughters is not practically relevant for external handling

considerations but contributes to the overall activity of a ²³⁰U source in equilibrium.

Dosimetry and Dose Conversion Factors
Internal exposure is the primary concern when working with Uranium-230. Inhalation and

ingestion are the main routes of intake. The following table provides dose conversion factors for

calculating the committed effective dose equivalent from an intake of ²³⁰U.

Intake Route Lung Clearance Class
Dose Conversion Factor

(mrem/µCi)

Inhalation D (Days) 8584

Inhalation W (Weeks) 16132

Inhalation Y (Years) 19462

Ingestion -

No specific data found for ²³⁰U.

A conservative estimate using

the value for ²³⁴U (4.9 x 10⁻⁵

mSv/Bq) is recommended.[4]

Radiation Safety Protocols
A comprehensive radiation safety program is mandatory when handling Uranium-230. This

includes designated work areas, personal protective equipment (PPE), contamination control,

and waste management.

Experimental Workflow for Handling Uranium-230
The following diagram illustrates a typical workflow for handling unsealed sources of Uranium-
230 in a research laboratory.
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Typical laboratory workflow for handling Uranium-230.
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Personal Protective Equipment (PPE)
Due to the high risk of internal contamination from alpha emitters, stringent PPE protocols are

required.

Body: A disposable, fluid-resistant lab coat or coveralls.

Hands: Double-gloving with nitrile or latex gloves is mandatory. The outer gloves should be

changed frequently, especially if contamination is suspected.

Eyes: Safety glasses with side shields or splash goggles must be worn at all times.

Respiratory: A fit-tested N95 respirator or higher should be worn when there is a potential for

airborne contamination.

Shielding
Alpha particles from ²³⁰U and its progeny have a very short range and are easily stopped by a

sheet of paper or the dead layer of skin. Therefore, external shielding for alpha radiation is not

a primary concern.

However, the decay chain of ²³⁰U also produces gamma radiation, primarily from the decay of

²¹⁴Pb and ²¹⁴Bi (progeny of ²²⁶Th). While the gamma energies are relatively low to moderate,

shielding may be necessary for larger quantities of ²³⁰U or for prolonged work in close proximity

to the source.

Shielding Material
Half-Value Layer (HVL) for ~100-300 keV

Gamma Rays

Lead (Pb) ~0.1 - 1 mm

Concrete ~1 - 4 cm

It is recommended to use lead foils or bricks as local shielding around the experimental setup.

Contamination Control and Monitoring
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Regular and thorough contamination surveys are essential to prevent the spread of radioactive

material.

Action Levels for Surface Contamination:

Area Alpha Emitters (dpm/100 cm²)

Unrestricted Areas 20

Personal Clothing 20

Restricted Areas 200

Protocol for Surface Contamination Survey:

Instrumentation: Use a calibrated alpha survey meter (e.g., a zinc sulfide scintillation

detector).

Frequency:

Routine: Conduct weekly surveys of all areas where ²³⁰U is handled or stored.

Post-Experiment: Survey the immediate work area after each experimental procedure.

Procedure:

Perform a direct survey of surfaces by holding the probe approximately 1 cm from the

surface and moving it slowly (about 1-2 inches per second).

For removable contamination, perform wipe tests using a filter paper or cotton swab,

wiping an area of 100 cm².

Count the wipes in a low-background alpha counter.

Decontamination: If contamination exceeds the action levels, decontaminate the area using

a suitable decontamination solution and re-survey. All materials used for decontamination

must be disposed of as radioactive waste.
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Bioassay and Internal Dosimetry
A bioassay program is necessary to monitor for internal uptake of Uranium-230.

Protocol for Routine Bioassay:

Method: Urinalysis is the primary method for assessing internal contamination with uranium.

Frequency:

Baseline: A baseline urine sample should be collected from all personnel before they begin

working with ²³⁰U.

Routine: Routine urine samples should be collected on a quarterly basis.

Post-Incident: A urine sample should be collected immediately following any suspected

intake incident (e.g., a spill, wound contamination, or inhalation of airborne activity).

Analysis: Samples should be analyzed by a qualified radioanalytical laboratory for the

presence of alpha-emitting uranium isotopes.

Emergency Procedures
In the event of a spill or other radiological incident, the following procedures should be followed

immediately.

Logical Diagram for Radiation Safety Decision Making
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Minor Spill Response Major Spill Response Personal Contamination Response

Incident Occurs
(e.g., Spill)

Assess Severity

Minor Spill
(<1 mCi, contained)

Low

Major Spill
(>1 mCi, widespread)

High

Personal Contamination

Yes

Notify personnel in the immediate area Evacuate the immediate area Remove contaminated clothing

Contain the spill with absorbent material

Decontaminate the area

Survey the area

Report to RSO

Notify RSO and Emergency Services

Restrict access to the area

Await assistance from trained personnel

Wash affected skin with mild soap and water

Survey for residual contamination

Seek medical attention if necessary

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1210259?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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